Cas no 88302-03-8 (2,4-Hexanedione, 3-[(dimethylamino)methylene]-)

• Product Name: 2,4-Hexanedione, 3-[(dimethylamino)methylene]-
• CAS No: 88302-03-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 638242
• PubChem ID: 54005133
• Update Time: 2025-04-19

2,4-Hexanedione, 3-[(dimethylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione, 3-[(dimethylamino)methylene]-
• 3-(dimethylaminomethylidene)hexane-2,4-dione
• DTXSID50708307
• KOIAGXAXVITXID-UHFFFAOYSA-N
• 3-dimethylaminomethylene 2,4-hexanedione
• 88302-03-8
• 3-dimethylaminomethylene-2,4 hexanedione
• 3-[(Dimethylamino)methylidene]hexane-2,4-dione
• 3-dimethylaminomethylene-2,4-hexanedione

• Inchi： 1S/C9H15NO2/c1-5-9(12)8(7(2)11)6-10(3)4/h6H,5H2,1-4H3
• InChI Key： KOIAGXAXVITXID-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C(C)=O)=CN(C)C

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 37.4Ų